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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzoic acid

Cat. No.: B114173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the potential applications of 3-Bromo-5-
hydroxybenzoic acid in material science research. Due to the limited specific literature on its

use, this document presents hypothetical applications and protocols based on the chemical

properties of the molecule and analogies to similar compounds.

Introduction to 3-Bromo-5-hydroxybenzoic Acid
3-Bromo-5-hydroxybenzoic acid is a trifunctional aromatic compound featuring a carboxylic

acid group, a hydroxyl group, and a bromine atom. This unique combination of functional

groups makes it a promising, yet underexplored, building block for the synthesis of advanced

functional materials. Its rigid aromatic core can impart thermal stability and specific electronic

properties, while the reactive sites allow for various polymerization and coordination

chemistries.

Chemical Structure:

Caption: Workflow for the synthesis and characterization of an aromatic polyester.
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MOF Synthesis

Analysis

3-Bromo-5-hydroxybenzoic Acid
+ Zn(NO₃)₂·6H₂O in DMF

Heat at 120°C for 48h

Wash with DMF & Ethanol

Activate under Vacuum at 150°C

Functionalized MOF

PXRD TGA Gas Sorption
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Functional Groups

Potential Material Applications

Resulting Material Properties

3-Bromo-5-hydroxybenzoic Acid

Carboxylic Acid (-COOH) Hydroxyl (-OH) Bromine (-Br)

Specialty PolymersFunctional MOFs

Catalytic Activity Flame RetardancyThermal StabilityGas Selectivity
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To cite this document: BenchChem. [Application Notes and Protocols: 3-Bromo-5-
hydroxybenzoic Acid in Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114173#3-bromo-5-hydroxybenzoic-acid-in-material-
science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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